Cas no 90265-76-2 (Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-)
90265-76-2 structure
Product Name:Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-
CAS No:90265-76-2
MF:C10H12N2S
MW:192.280680656433
CID:790606
PubChem ID:13202247
Update Time:2025-04-19
Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-
- 2-[(3-methylsulfanylphenyl)methylamino]acetonitrile
- DTXSID30527114
- ({[3-(Methylsulfanyl)phenyl]methyl}amino)acetonitrile
- 90265-76-2
-
- Inchi: 1S/C10H12N2S/c1-13-10-4-2-3-9(7-10)8-12-6-5-11/h2-4,7,12H,6,8H2,1H3
- InChI Key: IYLTUIOPKONQLZ-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)CNCC#N
Computed Properties
- Exact Mass: 192.07211956g/mol
- Monoisotopic Mass: 192.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61.1Ų
Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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